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- InChI:
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InChI=1S/C22H26O11/c23-8-15-17(26)18(27)19(28)22(32-15)33-21-16-11(7-14(25)13(16)5-6-30-21)9-31-20(29)10-1-3-12(24)4-2-10/h1-7,13-19,21-28H,8-9H2/t13-,14+,15+,16+,17+,18-,19+,21-,22-/m0/s1
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Agnuside is an iridoid glycoside originally isolated from V. rotundifolia fruit that has diverse biological activities. It inhibits COX-2 with an IC50 value of 0.026 mg/ml but exhibits less than 10% inhibition of COX-1 at this concentration. It also inhibits 46.3, 66.8, and 82.1% of P-glycoprotein (P-gp) ATPase activity at concentrations of 5, 25, and 100 μM, respectively. Agnuside (0.1-10 μM) induces proliferation of MCF-7 breast cancer cells, an effect that is inhibited by the estrogen receptor antagonist fulvestrant (ICI 182780; ). In vivo, agnuside (50 mg/kg) reduces acetic acid-induced writhing in mice indicating analgesia. It also suppresses production of the pro-inflammatory mediators prostaglandin E2 (PGE2) and leukotriene B4 (LTB4; ) and the T cell-mediated cytokines IL-2, TNF-α, INF-γ, IL-4, IL-10, and IL-17 in splenocytes and arthritic paw tissue from...